Cas no 1219960-40-3 (2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid)

• Product Name: 2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid
• CAS No: 1219960-40-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 4687209
• Update Time: 2025-06-13

2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ETHYL-1-METHYL-1H-BENZIMIDAZOLE-6-CARBOXYLIC ACID
• 2-ethyl-3-methyl-1,3-benzodiazole-5-carboxylic acid
• 2-ethyl-1-methyl-1H-1,3-benzodiazole-6-carboxylic acid
• 2-Ethyl-1-methyl-1H-benzo[d]imidazole-6-carboxylic acid
• 2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-3-10-12-8-5-4-7(11(14)15)6-9(8)13(10)2/h4-6H,3H2,1-2H3,(H,14,15)
• InChI Key： WJZGJEZBXGXYLL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N(C)C(CC)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Topological Polar Surface Area: 55.1

Additional information on 2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid

Comprehensive Overview of 2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid (CAS No. 1219960-40-3)

2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid (CAS No. 1219960-40-3) is a specialized organic compound belonging to the benzimidazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The benzimidazole core is known for its versatility, often serving as a key scaffold in drug discovery and material science. Researchers are particularly interested in its carboxylic acid functional group, which enhances its reactivity and compatibility with various synthetic pathways.

In recent years, the demand for heterocyclic compounds like 2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid has surged, driven by advancements in medicinal chemistry and biomaterials. A common query among scientists is: "What are the synthetic routes for benzimidazole derivatives?" or "How can carboxylic acid-functionalized benzimidazoles be optimized for drug delivery?" These questions highlight the growing interest in optimizing such compounds for targeted applications. The compound’s CAS No. 1219960-40-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The 2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid structure features an ethyl group at the 2-position and a methyl group at the 1-position, which influence its electronic and steric properties. This modification is critical for tuning the compound’s bioavailability and binding affinity in biological systems. Recent studies have explored its potential as a building block for small-molecule inhibitors, particularly in oncology and infectious disease research. For instance, its carboxylic acid moiety allows for facile conjugation with other pharmacophores, enabling the design of novel therapeutics.

From an industrial perspective, 1219960-40-3 is often discussed in the context of green chemistry and sustainable synthesis. Environmental concerns have led to increased searches for "eco-friendly synthesis of benzimidazole carboxylic acids" and "scalable production methods for heterocyclic intermediates." Companies are investing in catalytic processes to reduce waste and improve yield, aligning with global sustainability goals. The compound’s stability under various conditions also makes it a candidate for high-throughput screening in drug development pipelines.

Another trending topic is the role of 2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid in material science. Its planar aromatic system and functional groups enable interactions with polymers and metals, paving the way for applications in organic electronics and sensors. Researchers are investigating its use in luminescent materials and conductive films, addressing the demand for lightweight, flexible technologies. Searches like "benzimidazole-based materials for optoelectronics" underscore this interdisciplinary interest.

Quality control and analytical characterization of 1219960-40-3 are also critical discussion points. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. FAQs like "How to analyze benzimidazole carboxylic acids using LC-MS?" or "What are the spectroscopic signatures of 2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid?" are prevalent in online forums, emphasizing the need for robust analytical protocols.

In summary, 2-Ethyl-1-methyl-1H-benzimidazole-6-carboxylic acid (CAS No. 1219960-40-3) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and advanced materials. Its synthesis, optimization, and utilization align with contemporary scientific and industrial trends, making it a subject of ongoing exploration. As research progresses, this compound is poised to play a pivotal role in addressing challenges across multiple sectors.